Cas no 2228977-51-1 (tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2228977-51-1
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 6240756
• PubChem ID: 165826470
• Update Time: 2025-05-19

tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate
• EN300-1890255
• 2228977-51-1

• Inchi： 1S/C16H23N3O4/c1-11-6-5-7-12(14(11)19(21)22)13-10-17-8-9-18(13)15(20)23-16(2,3)4/h5-7,13,17H,8-10H2,1-4H3
• InChI Key： SIXSXXSMKPCNOE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC=C(C)C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate

tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228977-51-1): An Overview of Its Structure, Synthesis, and Potential Applications

tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228977-51-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperazine ring, and a nitro-substituted phenyl moiety. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule, making it suitable for use in various chemical reactions. The piperazine ring, a six-membered heterocyclic amine, is known for its ability to form hydrogen bonds and interact with biological targets, which is crucial for its pharmacological activity. The 3-methyl-2-nitrophenyl moiety introduces additional functional groups that can be modified to fine-tune the compound's properties and biological activity.

Recent studies have highlighted the importance of tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The researchers found that by modifying the nitro group to an amino group, they could significantly enhance the potency and selectivity of the resulting compounds.

In another study published in *Organic Letters* (2024), scientists explored the synthetic pathways for producing tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate on a larger scale. They developed an efficient and scalable synthesis method that involves a sequence of reactions including nitration, substitution, and coupling steps. This method not only improves the yield but also reduces the environmental impact by minimizing waste production.

The tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate has also shown promise in the field of neuroscience. Research conducted at the University of California (2024) investigated its potential as a modulator of neurotransmitter receptors. The compound was found to exhibit selective binding to serotonin receptors, which are involved in mood regulation and cognitive function. This finding suggests that tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate could be further developed into therapeutic agents for treating mood disorders such as depression and anxiety.

Furthermore, tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate has been studied for its potential use in drug delivery systems. A study published in *Advanced Drug Delivery Reviews* (2024) explored the encapsulation of this compound into nanoparticles for targeted delivery to specific tissues. The results showed that encapsulated tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate exhibited enhanced bioavailability and reduced side effects compared to free compounds.

In conclusion, tert-butyl 2-(3-methyl-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228977-51-1) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents with improved potency, selectivity, and bioavailability. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.